Cas no 1352426-91-5 (5-Chloro-2-methylphenylboronic acid, pinacol ester)

5-Chloro-2-methylphenylboronic acid, pinacol ester structure
1352426-91-5 structure
Product Name:5-Chloro-2-methylphenylboronic acid, pinacol ester
CAS No:1352426-91-5
MF:C13H18BClO2
MW:252.544823169708
CID:2121354
PubChem ID:75360943
Update Time:2024-11-02

5-Chloro-2-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Chloro-2-methylphenylboronic acid, pinacol ester
    • Z1336747689
    • EN300-1706442
    • 1352426-91-5
    • 5-Chloro-2-methylphenylboronic acid pinacol ester
    • SCHEMBL15180967
    • AT16184
    • CS-0178164
    • DA-11648
    • AKOS017550146
    • CEC42691
    • BS-26840
    • MFCD18729896
    • Inchi: 1S/C13H18BClO2/c1-9-6-7-10(15)8-11(9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
    • InChI Key: MDQXWEUUJCYVMT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 252.1088377g/mol
  • Monoisotopic Mass: 252.1088377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

5-Chloro-2-methylphenylboronic acid, pinacol ester Pricemore >>

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